N-Benzyloxycarbonyl-4,6-O-phenylmethylene Deoxynojirimycin Diacetate N-Benzyloxycarbonyl-4,6-O-phenylmethylene Deoxynojirimycin Diacetate
Brand Name: Vulcanchem
CAS No.: 153373-52-5
VCID: VC0141443
InChI: InChI=1S/C25H27NO8/c1-16(27)32-21-13-26(25(29)31-14-18-9-5-3-6-10-18)20-15-30-24(19-11-7-4-8-12-19)34-22(20)23(21)33-17(2)28/h3-12,20-24H,13-15H2,1-2H3/t20-,21+,22-,23-,24?/m1/s1
SMILES: CC(=O)OC1CN(C2COC(OC2C1OC(=O)C)C3=CC=CC=C3)C(=O)OCC4=CC=CC=C4
Molecular Formula: C25H27NO8
Molecular Weight: 469.49

N-Benzyloxycarbonyl-4,6-O-phenylmethylene Deoxynojirimycin Diacetate

CAS No.: 153373-52-5

Cat. No.: VC0141443

Molecular Formula: C25H27NO8

Molecular Weight: 469.49

* For research use only. Not for human or veterinary use.

N-Benzyloxycarbonyl-4,6-O-phenylmethylene Deoxynojirimycin Diacetate - 153373-52-5

Specification

CAS No. 153373-52-5
Molecular Formula C25H27NO8
Molecular Weight 469.49
IUPAC Name benzyl (4aR,7S,8R,8aR)-7,8-diacetyloxy-2-phenyl-4,4a,6,7,8,8a-hexahydro-[1,3]dioxino[5,4-b]pyridine-5-carboxylate
Standard InChI InChI=1S/C25H27NO8/c1-16(27)32-21-13-26(25(29)31-14-18-9-5-3-6-10-18)20-15-30-24(19-11-7-4-8-12-19)34-22(20)23(21)33-17(2)28/h3-12,20-24H,13-15H2,1-2H3/t20-,21+,22-,23-,24?/m1/s1
Standard InChI Key GQWUJUIVSOFDOW-QXNXEDLHSA-N
SMILES CC(=O)OC1CN(C2COC(OC2C1OC(=O)C)C3=CC=CC=C3)C(=O)OCC4=CC=CC=C4

Introduction

N-Benzyloxycarbonyl-4,6-O-phenylmethylene Deoxynojirimycin Diacetate is a complex organic compound with a molecular formula of C25H27NO8 and a molecular weight of 469.48 g/mol . It is classified as a derivative of Deoxynojirimycin, a naturally occurring compound known for its role in inhibiting glycosidases, enzymes that break down glycosidic bonds in carbohydrates .

Applications in Research

N-Benzyloxycarbonyl-4,6-O-phenylmethylene Deoxynojirimycin Diacetate is primarily used as a reactant in the preparation of sialoglycoconjugates, which are important in understanding carbohydrate-protein interactions and in the development of therapeutic agents . It is also utilized in proteomics research, where it serves as a biochemical tool to study protein modifications and interactions .

Research Findings

  • Glycosylation Studies: The compound is used to synthesize complex carbohydrates that mimic natural glycoconjugates, allowing researchers to study glycosylation processes and their impact on biological systems.

  • Proteomics Applications: In proteomics, it aids in the analysis of protein modifications, such as glycosylation, which are crucial for understanding protein function and disease mechanisms.

Purchase and Distribution

The compound is available from several suppliers, including LGC Standards and Santa Cruz Biotechnology, under the CAS number 153373-52-5 . It is often sold in small quantities, such as 2.5 mg or 25 mg, and is typically used in research settings due to its specialized applications .

Handling and Storage

Given its chemical nature, the compound requires careful handling and storage. It should be stored at +4°C to maintain its stability and is shipped at room temperature . Due to its controlled nature, additional documentation may be required for purchase and use .

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